Cas no 52415-10-8 (3-Bromo-6-nitrodurene)

• Product Name: 3-Bromo-6-nitrodurene
• CAS No: 52415-10-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 383470
• PubChem ID: 262988
• Update Time: 2025-09-21

3-Bromo-6-nitrodurene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3,5,6-tetramethyl-4-nitrobenzene
• 3-Bromo-6-nitrodurene
• NSC 97131
• NCIOpen2_006199
• CCA41510
• NSC-97131
• NSC97131
• MFCD01463901
• AKOS016008630
• DTXSID60294569
• 52415-10-8
• BS-28764
• SCHEMBL25212337
• DB-363391
• AE-562/12222750

• MDL： MFCD01463901
• Inchi： 1S/C10H12BrNO2/c1-5-7(3)10(12(13)14)8(4)6(2)9(5)11/h1-4H3
• InChI Key： ZKJBOKTVENHJJA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=C(C(C)=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.00500
• Monoisotopic Mass: 257.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.413±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 178-179 ºC
• Boiling Point: 331.6°Cat760mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.568
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 45.82000
• LogP: 4.11410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes